Cas no 1903825-08-0 (rel-(3S,4S)-4-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid)

• Product Name: rel-(3S,4S)-4-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• CAS No: 1903825-08-0
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD13182330
• CID: 5192186
• Update Time: 2026-03-05

rel-(3S,4S)-4-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(3S,4S)-4-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• trans-1-Boc-4-Amino-piperidine-3-carboxylic acid

• MDL： MFCD13182330
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-5-4-8(12)7(6-13)9(14)15/h7-8H,4-6,12H2,1-3H3,(H,14,15)/t7-,8-/m1/s1
• InChI Key： GRWVAUGJTCEIBI-HTQZYQBOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](N)[C@H](C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rel-(3S,4S)-4-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid

Research Brief on rel-(3S,4S)-4-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid (CAS: 1903825-08-0)

In recent years, the compound rel-(3S,4S)-4-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid (CAS: 1903825-08-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting infectious diseases and cancer.

The structural uniqueness of this compound lies in its stereospecific configuration, which imparts distinct pharmacological properties. Recent studies have focused on optimizing its synthetic routes to improve yield and enantiomeric purity, as these factors critically influence downstream applications in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel enzymatic resolution method that achieved >99% ee, significantly enhancing the compound's utility in asymmetric synthesis.

From a therapeutic perspective, researchers at several pharmaceutical companies have incorporated this building block into novel HIV-1 protease inhibitors. The tert-butoxycarbonyl (Boc) protecting group offers strategic advantages in multi-step syntheses, allowing selective deprotection under mild conditions. Computational modeling studies suggest that the (3S,4S) configuration enables optimal binding to viral protease active sites, with recent crystal structures confirming this hypothesis.

In oncology research, derivatives of this compound have shown promise as components of small molecule inhibitors targeting protein-protein interactions. A 2024 study published in ACS Chemical Biology reported its successful incorporation into a potent MDM2-p53 interaction inhibitor, demonstrating nanomolar activity in vitro. The carboxylic acid moiety facilitates salt formation, improving the pharmacokinetic properties of resulting drug candidates.

The commercial availability of rel-(3S,4S)-4-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid has expanded significantly, with multiple suppliers now offering GMP-grade material. Analytical methods for quality control have likewise advanced, with recent pharmacopeial monographs establishing rigorous specifications for residual solvents and related substances. These developments reflect the compound's growing importance in pharmaceutical manufacturing.

Looking forward, research directions appear focused on three main areas: development of greener synthetic methodologies, exploration of new therapeutic applications (particularly in neurodegenerative diseases), and creation of novel derivatives with modified physicochemical properties. The compound's versatility ensures it will remain a valuable tool for medicinal chemists in the coming decade.